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CAS No.: 920967-14-2

Cat. No.: B8654711

Get Quote

Executive Summary: The Lipophilic Switch in Prodrug
Design
In the landscape of prodrug development, the balance between solubility and permeability is

the perennial bottleneck. While short-chain alkyl carbonates (e.g., chloromethyl isopropyl

carbonate, CMIC) have been the industry standard for generating "POC" (proxetil) prodrugs

like Tenofovir Disoproxil, they often fail to provide sufficient lipophilicity for highly polar

pharmacophores targeting the lymphatic system or the blood-brain barrier.

Chloromethyl Octyl Carbonate (CMOC) represents a strategic "lipophilic switch." By

substituting the isopropyl moiety with an n-octyl chain, CMOC introduces an

octyloxycarbonyloxymethyl promoiety. This modification drastically alters the partition

coefficient (LogP) of the parent drug, facilitating membrane permeation and modifying crystal

lattice energies to improve oral bioavailability of crystalline-limited actives (e.g., ELQ-300

antimalarials).

This guide provides a rigorous technical analysis of CMOC, detailing its physicochemical

properties, validated synthetic protocols, and metabolic activation pathways.
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Physicochemical Properties & Molecular Architecture
CMOC acts as a bifunctional reagent: the chloromethyl group serves as the electrophilic handle

for conjugation, while the octyl carbonate tail dictates the physicochemical behavior of the

resulting prodrug.

Table 1: Core Technical Specifications
Property Specification Technical Note

Chemical Name Chloromethyl octyl carbonate
IUPAC: Chloromethyl octyl

carbonate

CAS Number 920967-14-2 Verified Registry Number [1]

Molecular Formula C₁₀H₁₉ClO₃

Molecular Weight 222.67 g/mol

Physical State Colorless to pale yellow liquid Viscous "oily" consistency

Boiling Point >200°C (est. at 760 mmHg)

High-boiling; purify via vacuum

distillation or column

chromatography.

Density ~1.02 g/cm³ (predicted)
Lower than CMIC (1.15 g/cm³)

due to alkyl chain length.

Solubility DCM, Chloroform, EtOAc, THF
Immiscible in water; hydrolyzes

slowly in aqueous media.

Stability Moisture Sensitive
Store under Argon/Nitrogen at

2–8°C.

Reactivity Profile Electrophilic Alkylator

Requires activation (e.g.,

Finkelstein reaction) for

efficient coupling.

Synthetic Framework & Experimental Protocols
As a Senior Application Scientist, I emphasize that the direct reaction of CMOC with carboxylic

acids is kinetically sluggish. The protocol below incorporates a Finkelstein modification (using
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TBAI/NaI) to generate the more reactive iodomethyl species in situ, a critical step often omitted

in basic literature.

Protocol A: Synthesis of Chloromethyl Octyl Carbonate (CMOC)
Objective: Preparation of high-purity CMOC from 1-octanol.

Reagents:

1-Octanol (1.0 eq)

Chloromethyl chloroformate (1.2 eq)

Pyridine (1.2 eq)[1]

Dichloromethane (DCM), anhydrous[2]

Methodology:

Setup: Flame-dry a 250 mL round-bottom flask and purge with Nitrogen. Add 1-Octanol (e.g.,

10 mmol) and anhydrous DCM (50 mL).

Cooling: Cool the solution to 0°C using an ice/water bath.

Addition: Add Pyridine dropwise over 10 minutes.

Acylation: Add Chloromethyl chloroformate dropwise via a syringe pump or addition funnel

over 20 minutes. Caution: Exothermic.

Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) and stir for 4–

12 hours. Monitor by TLC (Hexane:EtOAc 9:1).

Workup: Quench with water. Wash organic layer with 1M HCl (to remove pyridine), sat.

NaHCO₃, and brine.[1][2][3] Dry over Na₂SO₄.[1][2][3]

Purification: Concentrate under reduced pressure. Purify via flash column chromatography

(Silica gel, 0-10% EtOAc in Hexane) to yield CMOC as a clear oil.

Protocol B: Prodrug Conjugation (The "Finkelstein" Coupling)
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Objective: Conjugation of CMOC to a model drug (R-COOH) to form the

octyloxycarbonyloxymethyl ester.

Reagents:

Drug-COOH (1.0 eq)

CMOC (1.5 eq)[3][4]

Cesium Carbonate (Cs₂CO₃) or K₂CO₃ (2.0 eq)

Tetrabutylammonium Iodide (TBAI) (0.5 eq) - Catalyst

DMF or NMP (anhydrous)

Methodology:

Activation: Dissolve Drug-COOH in anhydrous DMF. Add Cs₂CO₃ and stir at RT for 30 mins

to form the carboxylate salt.

Catalysis: Add TBAI. Note: TBAI converts the chloromethyl moiety of CMOC to the highly

reactive iodomethyl species in situ.

Coupling: Add CMOC dropwise.

Heating: Heat the mixture to 50–60°C for 4–16 hours.

Validation: Monitor consumption of the starting material by HPLC/LC-MS.

Isolation: Dilute with EtOAc, wash extensively with water/brine (to remove DMF). Purify via

chromatography.[1][2][4][5]

Mechanistic Visualization
Understanding the lifecycle of the CMOC moiety—from synthesis to metabolic activation—is

crucial for predicting safety and efficacy.

Figure 1: Synthesis & Metabolic Activation Pathway
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Caption: Synthesis of the Octyl-POC prodrug via Finkelstein coupling and its subsequent

enzymatic activation releasing the parent drug, CO₂, formaldehyde, and octanol.

Critical Application Notes
The "Octyl" Advantage
Why choose CMOC over the standard ethyl or isopropyl variants?

Lipophilicity (LogP): The C8 chain adds significant hydrophobicity, essential for drugs that

need to partition into the lipid-rich lymphatic system (bypassing first-pass metabolism) or

cross the Blood-Brain Barrier (BBB).

Crystallinity Modulation: As seen in the development of ELQ-300 prodrugs, the flexible octyl

chain disrupts strong crystal lattice networks, lowering melting points and enhancing

dissolution rates in intestinal fluids [2].
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Safety & Toxicity
Reagent Handling: CMOC is a potent alkylating agent. It is corrosive and a suspected

carcinogen (structural alert: alpha-halo ether derivative). All handling must occur in a fume

hood with double-gloving.

Metabolic Byproducts: The release of formaldehyde upon hydrolysis is a known concern for

all POC-type prodrugs. However, the kinetics of octyl carbonate hydrolysis are generally

slower than shorter chains, potentially mitigating "formaldehyde spikes" in local tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8654711/docs#physicochemical-profiling-synthetic-
utility-of-chloromethyl-octyl-carbonate-cmoc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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